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Introduction

Vallesamine N-oxide is a naturally occurring monoterpenoid indole alkaloid. As a derivative of
vallesamine, it belongs to a class of compounds that have garnered interest in the scientific
community for their potential biological activities. This technical guide provides a detailed
overview of the known physical and chemical properties of Vallesamine N-oxide, along with
experimental protocols for its characterization and general methodologies for its synthesis and
isolation. This document is intended to serve as a valuable resource for researchers and
professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties

Vallesamine N-oxide is characterized by the molecular formula C20H24N204 and a molecular
weight of 356.42 g/mol .[1] Its unique structure, featuring an N-oxide moiety on the vallesamine
scaffold, imparts distinct chemical and physical properties compared to its parent compound.
While specific experimental data on the melting point and boiling point of Vallesamine N-oxide
are not readily available in the literature, general properties of amine oxides suggest they are
typically polar molecules.[2][3] Small amine oxides tend to be highly hydrophilic, exhibiting
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good solubility in water and poor solubility in most organic solvents.[2] The storage temperature
for Vallesamine N-oxide is recommended to be -20°C.

Table 1: Physical and Chemical Properties of Vallesamine N-oxide

Property Value Reference
Molecular Formula C20H24N204 [1114]
Molecular Weight 356.42 g/mol [1]

CAS Number 126594-73-8 [1][4]
Storage Temperature -20°C [4]

Natural Sources Alstonia scholaris [5]

Spectroscopic Data

The structural elucidation of Vallesamine N-oxide, like other complex natural products, relies
heavily on modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for determining the detailed structure of organic molecules.
For 19,20-E-vallesamine N-oxide, 1H and 13C NMR data have been reported in deuterated
chloroform (CDCI3). The introduction of the N-oxide group typically leads to a downfield shift of
neighboring protons and carbons in the NMR spectra compared to the parent amine.

Table 2: NMR Spectroscopic Data for 19,20-E-Vallesamine N-oxide in CDCI3

Position OH (mult., J in Hz) oC
5 - 133.8
3 3.50, m; 3.45, m 64.5

Note: This table presents partial data as found in the cited literature. A full spectral assignment
would require further experimental data.
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Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of
a compound. For alkaloid N-oxides, electrospray ionization (ESI) is a commonly used
technique. The mass spectrum would be expected to show a prominent protonated molecular
ion [M+H]+.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule. A
characteristic feature of N-oxides is the stretching vibration of the N-O bond, which typically
appears in the range of 928-971 cm-1.

Experimental Protocols
General Synthesis of Alkaloid N-oxides

The synthesis of alkaloid N-oxides is generally achieved through the oxidation of the
corresponding tertiary amine.

Workflow for the General Synthesis of Alkaloid N-oxides:

oxidizing agent
Start with parent alkaloid 9. = QAM@LW—’ NME, M5, IR Q Pure Vallesamine N-oxide

Click to download full resolution via product page
Caption: General workflow for the synthesis of alkaloid N-oxides.
Methodology:

Common oxidizing agents for this transformation include hydrogen peroxide (H202) and meta-
chloroperoxybenzoic acid (m-CPBA). The reaction is typically carried out in a suitable solvent
at room temperature or with gentle heating. The progress of the reaction can be monitored by
thin-layer chromatography (TLC). Upon completion, the N-oxide product is isolated and
purified, often using chromatographic techniques such as column chromatography or
preparative high-performance liquid chromatography (HPLC).
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Isolation from Natural Sources

Vallesamine N-oxide has been identified as a constituent of Alstonia scholaris. The isolation of
alkaloids from plant material generally involves extraction and chromatographic separation.

General Protocol for Isolation:

o Extraction: The dried and powdered plant material (e.g., bark) is extracted with a solvent

such as ethanol.[6]

o Fractionation: The crude extract is then subjected to a series of liquid-liquid extractions with
solvents of varying polarity to partition the components. An acid-base extraction can be
employed to selectively isolate the alkaloid fraction.[6]

o Chromatography: The crude alkaloid fraction is further purified using column chromatography
over silica gel, followed by preparative HPLC to isolate the individual alkaloids, including

Vallesamine N-oxide.[6]

Workflow for the Isolation of Alkaloids from Alstonia scholaris:
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Caption: General workflow for isolating Vallesamine N-oxide.

Biological Activity and Signaling Pathways

The biological activities of many vallesamine-type alkaloids are an active area of research.
Some related compounds have shown cytotoxic effects. However, specific bioactivity data and
the mechanism of action for Vallesamine N-oxide are not well-documented in publicly
available literature.

The N-oxide functional group can significantly influence the pharmacological properties of a
molecule, often increasing water solubility and altering its metabolic profile.[3] It is plausible
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that Vallesamine N-oxide may interact with various cellular targets, but its involvement in
specific signaling pathways has yet to be elucidated. Further research, including bioactivity
screening and mechanistic studies, is required to understand the full pharmacological potential
of this compound. There is currently no information available linking Vallesamine N-oxide to
nitric oxide signaling pathways.

Conclusion

Vallesamine N-oxide is a natural product with a well-defined chemical structure. While its
fundamental chemical properties are known, a comprehensive understanding of its physical
properties, such as melting point and solubility, requires further experimental investigation. The
general protocols for synthesis and isolation provided here offer a starting point for
researchers. The biological activity and potential therapeutic applications of Vallesamine N-
oxide remain largely unexplored, representing a promising avenue for future research in drug
discovery and natural product chemistry. The detailed characterization and evaluation of this
compound could unveil novel pharmacological properties and contribute to the development of
new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589075#physical-and-chemical-properties-of-
vallesamine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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